
Decanoyl Chloride: A Comprehensive Technical
Overview for Scientific Professionals

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Decanoyl chloride

Cat. No.: B1670087 Get Quote

An in-depth examination of the physicochemical properties, synthesis, and analytical

determination of decanoyl chloride, a pivotal reagent in synthetic chemistry. This guide is

tailored for researchers, scientists, and professionals in drug development, providing detailed

methodologies and data for practical application.

Core Physicochemical Properties
Decanoyl chloride, also known as capric acid chloride, is a mono-acyl chloride with the

chemical formula C₁₀H₁₉ClO. It is a colorless to pale yellow liquid with a pungent odor, widely

utilized as a reactive intermediate in the synthesis of various organic compounds, including

esters, amides, and other derivatives.[1][2] Its utility stems from the highly reactive acyl chloride

group, which readily participates in nucleophilic substitution reactions.

Quantitative Data Summary
The key physical and chemical properties of decanoyl chloride are summarized in the table

below for easy reference.
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Property Value Reference

Molecular Weight 190.71 g/mol [3]

Density 0.919 g/mL at 25 °C [4]

Boiling Point 94-96 °C at 5 mmHg [4]

Melting Point -33.99 °C

Refractive Index n20/D 1.441

Experimental Protocols
Precise determination of the physicochemical properties of decanoyl chloride is crucial for its

application in research and development. Below are detailed methodologies for ascertaining its

molecular weight and density.

Determination of Molecular Weight by Gas
Chromatography-Mass Spectrometry (GC-MS)
Gas chromatography-mass spectrometry (GC-MS) is a powerful analytical technique for

determining the molecular weight of volatile compounds like decanoyl chloride.

Methodology:

Sample Preparation: A dilute solution of decanoyl chloride is prepared in a suitable volatile

solvent (e.g., dichloromethane).

Injection: A small volume of the prepared sample is injected into the gas chromatograph. The

high temperature of the injection port vaporizes the sample.

Chromatographic Separation: The vaporized sample is carried by an inert carrier gas (e.g.,

helium) through a heated capillary column. The components of the sample are separated

based on their boiling points and interactions with the stationary phase coating the column.

Ionization: As the separated components elute from the column, they enter the mass

spectrometer, where they are bombarded with electrons, causing them to ionize and

fragment.
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Mass Analysis: The resulting ions are accelerated into a mass analyzer, which separates

them based on their mass-to-charge ratio (m/z).

Detection and Spectrum Generation: A detector records the abundance of each ion at a

specific m/z, generating a mass spectrum. The molecular ion peak in the mass spectrum

corresponds to the molecular weight of the compound.

Determination of Density by Pycnometry
The density of a liquid can be accurately determined using a pycnometer, a glass flask with a

precisely known volume.

Methodology:

Calibration of the Pycnometer:

The pycnometer is thoroughly cleaned and dried.

The mass of the empty, dry pycnometer (m₀) is accurately measured using an analytical

balance.

The pycnometer is filled with a reference liquid of known density at a specific temperature

(e.g., distilled water).

The mass of the pycnometer filled with the reference liquid (m₁) is measured.

The volume of the pycnometer (V) is calculated using the formula: V = (m₁ - m₀) / ρ_water,

where ρ_water is the density of water at the measurement temperature.

Measurement of Decanoyl Chloride Density:

The calibrated pycnometer is emptied, cleaned, and dried.

The pycnometer is filled with decanoyl chloride.

The mass of the pycnometer filled with decanoyl chloride (m₂) is measured.
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The density of decanoyl chloride (ρ_decanoyl_chloride) is calculated using the formula:

ρ_decanoyl_chloride = (m₂ - m₀) / V.

Synthesis of Decanoyl Chloride: An Experimental
Workflow
Decanoyl chloride is typically synthesized from decanoic acid. The following workflow outlines

a common laboratory-scale synthesis.

Reactants

Reaction Work-up
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Reaction in DCM
(0°C to RT, 4h)Oxalyl Chloride
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Solvent Removal
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Reaction Mixture Decanoyl Chloride
(Yellow Oil)

Crude Product
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A simplified workflow for the synthesis of decanoyl chloride.

Methodology for Synthesis:

A solution of decanoic acid in dichloromethane (DCM) is cooled to 0 °C. Oxalyl chloride and a

catalytic amount of N,N-dimethylformamide (DMF) are added dropwise. The reaction mixture is

then stirred at room temperature for approximately 4 hours. Following the reaction, the solvent

is removed under reduced pressure to yield decanoyl chloride as a yellow oil. This crude

product can be used in subsequent synthetic steps without further purification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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